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Compound of Interest

Compound Name: Haspin-IN-4

Cat. No.: B15605530

For Researchers, Scientists, and Drug Development Professionals

Introduction

Haspin-IN-4 is a potent and selective inhibitor of Haspin kinase, a serine/threonine kinase that
plays a crucial role in mitotic progression.[1][2][3] Haspin kinase phosphorylates histone H3 at
threonine 3 (H3T3ph), a key event for the proper alignment and segregation of chromosomes
during cell division. Inhibition of Haspin kinase is a promising therapeutic strategy for various
cancers. Accurate and consistent preparation of Haspin-IN-4 stock solutions is critical for
reliable experimental outcomes in cell-based assays and other research applications. This
document provides a detailed protocol for the preparation, storage, and handling of Haspin-IN-
4 stock solutions in dimethyl sulfoxide (DMSO).

Haspin-IN-4: Chemical and Physical Properties

A clear understanding of the physicochemical properties of Haspin-IN-4 is essential for its
proper handling and use.
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Property Value

Synonyms Compound 60

Molecular Formula C25H33N50

Molecular Weight 419.56 g/mol [1][3]

IC50 0.01 nM for Haspin kinase[1][2][3]
Appearance Solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years
Solvent DMSO

Note: While a specific solubility value for Haspin-IN-4 in DMSO is not publicly available, a
related compound from the same supplier, Haspin-IN-3, has a solubility of 25 mg/mL in DMSO
with the aid of ultrasonication and warming. A similar solubility is anticipated for Haspin-IN-4.

Experimental Protocols

Materials
o Haspin-IN-4 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

» Sterile, amber glass vials (optional, for light-sensitive compounds)
e Vortex mixer

 Ultrasonic bath

» Water bath or incubator set to 37°C

o Calibrated pipettes and sterile filter tips

e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Preparation of a 10 mM Haspin-IN-4 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

o Equilibrate Reagents: Allow the vial of Haspin-IN-4 powder and the anhydrous DMSO to
come to room temperature before opening to prevent condensation of moisture.

¢ Calculate Required DMSO Volume: To prepare a 10 mM stock solution, use the following
formula:

Volume of DMSO (L) = (Mass of Haspin-IN-4 (g)) / (Molecular Weight ( g/mol ) x Desired
Concentration (mol/L))

Example for 1 mg of Haspin-IN-4:

o Mass =0.001g

o Molecular Weight = 419.56 g/mol

o Desired Concentration = 0.010 mol/L (10 mM)

Volume of DMSO (L) = 0.001 g / (419.56 g/mol * 0.010 mol/L) = 0.0002383 L = 238.3 uL

o Dissolution: a. Carefully weigh the desired amount of Haspin-IN-4 powder and place it in a
sterile microcentrifuge tube. Alternatively, if the compound is provided in a pre-weighed vial,
perform the reconstitution directly in the original vial. b. Add the calculated volume of
anhydrous DMSO to the microcentrifuge tube containing the Haspin-IN-4 powder. c. Tightly
cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution. d. If the
compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10 minutes.
e. If necessary, warm the solution in a 37°C water bath for 10-15 minutes, with intermittent
vortexing, to aid dissolution. Visually inspect to ensure no particulates are present.

» Aliquoting and Storage: a. Once the Haspin-IN-4 is completely dissolved, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize
freeze-thaw cycles which can degrade the compound. b. Clearly label each aliquot with the
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compound name, concentration, date of preparation, and solvent. c. Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).

Preparation of Working Solutions

For cell-based assays, the final concentration of DMSO should be kept low (typically < 0.5%) to
avoid solvent-induced toxicity.

o Thaw Stock Solution: Thaw a single aliquot of the 10 mM Haspin-IN-4 stock solution at room
temperature.

« Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final working concentration. It is recommended to perform at least one
intermediate dilution step to ensure accuracy. Example for a 1 uM final concentration: a.
Prepare a 100 uM intermediate solution by adding 10 pL of the 10 mM stock solution to 990
uL of cell culture medium. b. Prepare the final 1 uM working solution by adding 10 uL of the
100 pM intermediate solution to 990 pL of cell culture medium.

o Use Immediately: Use the freshly prepared working solution for your experiment immediately.
Do not store agueous working solutions.

Visualizations
Haspin Signaling Pathway
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Haspin Signaling Pathway in Mitosis
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Caption: The role of Haspin kinase in mitosis and its inhibition by Haspin-IN-4.

Experimental Workflow for Stock Solution Preparation
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Workflow for Haspin-IN-4 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing Haspin-IN-4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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